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Compound of Interest

Compound Name: 6-Nitroindole

Cat. No.: B147325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 6-
nitroindole (CAS No. 4769-96-4), a heterocyclic compound utilized in medicinal chemistry and

drug development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing potential risks associated with the handling of this chemical.

Hazard Identification and Classification
6-Nitroindole is classified as a hazardous substance. The primary concerns are its potential

for causing genetic defects and its irritant properties. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[1][2]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
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GHS Pictogram:

alt text

alt text

Signal Word: Warning[1][3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 6-nitroindole is

fundamental to its safe handling and storage.

Property Value Source

Molecular Formula C₈H₆N₂O₂ [1][3]

Molecular Weight 162.15 g/mol [3]

Appearance
Light yellow to brown powder

or crystals
[2][4]

Melting Point 139-145 °C

Boiling Point 362.60 °C

Solubility Insoluble in water

LogP (Octanol/Water Partition

Coefficient)
1.594 (Crippen Calculated)

Autoignition Temperature Not applicable [5]

Flash Point No information available [5]

Safe Handling and Storage
Proper handling and storage procedures are paramount to prevent exposure and maintain the

integrity of the compound.

Handling
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Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.[5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin contact.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke

in areas where the chemical is handled. Wash hands thoroughly after handling.[6] Avoid dust

formation.[5]

Storage
Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep the container tightly

closed.[5] Recommended storage temperature is between 2°C and 8°C, protected from light.

Some suppliers recommend room temperature storage in a cool, dark place (<15°C).

Incompatible Materials: Keep away from strong oxidizing agents.[5]

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[5]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[5]

Hazardous Combustion Products: Burning may produce nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO₂).[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[5]

Environmental Precautions: Do not let the product enter drains. Do not flush into surface

water or sanitary sewer systems.[5]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[5]

Stability and Reactivity
Understanding the stability and reactivity of 6-nitroindole is crucial for preventing hazardous

reactions.
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Parameter Description

Reactivity None known, based on available information.[5]

Chemical Stability Stable under normal conditions.[5][7]

Conditions to Avoid
Incompatible products, heat, and sources of

ignition.[5]

Incompatible Materials Strong oxidizing agents.[5][7]

Hazardous Decomposition Products
Nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO₂).[5][7]

Hazardous Polymerization Does not occur.[5]

Toxicological Information
The toxicological properties of 6-nitroindole have not been fully investigated.[5] However, the

available data indicates the following:

Acute Toxicity: Harmful if swallowed or inhaled.

Skin and Eye Irritation: Causes skin and serious eye irritation.

Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][2]

Carcinogenicity: There is no information available to indicate that this material is a

carcinogen.[5]

Specific Target Organ Toxicity (STOT): No information available for single or repeated

exposure.[5]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][5] Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste.[5]
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Experimental Protocols
Detailed experimental protocols for the neutralization or specific disposal of 6-nitroindole are

not readily available in the provided search results. The general recommendation is to follow

established laboratory procedures for chemical waste disposal in accordance with all

applicable regulations. For accidental spills, the recommended procedure is to sweep the solid

material into a suitable, closed container for disposal.[5]

Visualizing Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 6-nitroindole,

from initial assessment to emergency response.
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Workflow for Safe Handling of 6-Nitroindole

Preparation & Assessment

Handling & Storage

Emergency Response

Hazard Identification
(Mutagen, Irritant)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood)

Review Safety Data Sheet

Safe Handling Procedures
(Avoid Dust, No Eating/Drinking)

Proper Storage
(Cool, Dry, Ventilated, Tightly Closed)

Waste Disposal
(Follow Regulations)

Avoid Incompatibles
(Strong Oxidizers)

Accidental Spill

Sweep into container

Contain & Clean Up

Personal Exposure

Rinse affected area,
Seek medical attention

Administer First Aid

Fire

Water Spray, CO2, Dry Chemical

Use Appropriate Extinguisher

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6-nitroindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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